Cas no 89521-02-8 (Cycloheptanone, 2-(phenylmethylene)-, (Z)-)

• Product Name: Cycloheptanone, 2-(phenylmethylene)-, (Z)-
• CAS No: 89521-02-8
• MF: C₁₄H₁₆O
• MW: 200.276244163513
• CID: 597804
• Update Time: 2024-01-31

Cycloheptanone, 2-(phenylmethylene)-, (Z)- Chemical and Physical Properties

Names and Identifiers

• Cycloheptanone, 2-(phenylmethylene)-, (Z)-
• Cycloheptanone, 2-(phenylmethylene)-, (2Z)-

• Inchi： 1S/C14H16O/c15-14-10-6-2-5-9-13(14)11-12-7-3-1-4-8-12/h1,3-4,7-8,11H,2,5-6,9-10H2/b13-11-
• InChI Key： BQCRDGOBIZRDJH-QBFSEMIESA-N
• SMILES： C1(=O)CCCCC/C/1=C/C1=CC=CC=C1

Computed Properties

• Exact Mass: 200.12
• Monoisotopic Mass: 200.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1

Experimental Properties

• Density: 1.062±0.06 g/cm3(Predicted)
• Boiling Point: 346.1±22.0 °C(Predicted)